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Compound of Interest

Compound Name: Methyl fluorosulfonate

Cat. No.: B1210642

Technical Support Center: Methyl
Fluorosulfonate

This guide provides essential safety information, troubleshooting, and frequently asked
guestions for researchers, scientists, and drug development professionals working with methyl
fluorosulfonate (CAS 421-20-5). Given its extreme toxicity, all procedures must be conducted
with the utmost caution.

Frequently Asked Questions (FAQs)

Q1: What is methyl fluorosulfonate and why is it considered so hazardous?

Methyl fluorosulfonate, often nicknamed "Magic Methyl," is a powerful and highly reactive
methylating agent used in organic synthesis.[1][2][3] Its extreme hazard profile stems from
several properties:

o Acute Toxicity: It is fatal if inhaled and toxic if swallowed or in contact with skin.[4][5] The
lethal concentration (LC50) in rats is approximately 5-6 ppm, a toxicity level comparable to
phosgene.[2][6] There has been at least one reported human fatality from accidental
exposure.[5][7]

o Corrosivity: It is a strong irritant that can cause severe chemical burns to the skin, eyes, and
respiratory tract.[8]
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» Reactivity: It reacts violently with water, steam, and acids, which can evolve corrosive
vapors.[8]

o Mutagenicity: As a potent alkylating agent, it can damage DNA, making it a potential
mutagen and carcinogen.[3][4]

Q2: Are there established occupational exposure limits (OELs) for methyl fluorosulfonate?

There are no specific Permissible Exposure Limits (PELS) from OSHA or Threshold Limit
Values (TLVs) from ACGIH established for methyl fluorosulfonate.[9][10] Given its high
toxicity, all work must be conducted under the principle of keeping exposure as low as
reasonably achievable. Engineering controls, such as a certified chemical fume hood, are
mandatory.

Q3: What are the immediate signs of exposure?

Exposure can cause severe irritation to the eyes, skin, and respiratory tract.[8] Inhalation may
lead to pulmonary edema (fluid in the lungs), which can be delayed and is a life-threatening
emergency.[4][6] Symptoms of pulmonary edema include shortness of breath, coughing, and
wheezing.

Q4: Can | substitute methyl fluorosulfonate with a safer alternative?

Yes, due to its extreme hazards, methyl fluorosulfonate has been largely replaced in many
applications by other strong methylating agents like methyl trifluoromethanesulfonate (methyl
triflate), which is considered less volatile and less acutely toxic, though still highly hazardous.[2]
The feasibility of substitution must be assessed for each specific chemical reaction.

Troubleshooting Guide
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Issue Encountered Possible Cause

Recommended Action

) ) Improper handling; Container
Accidental Spill (Small) _
failure

Evacuate the immediate area.
Ensure you are wearing full
PPE (See Q5). Cover the spill
with an inert absorbent
material (e.g., vermiculite,
sand). Do not use combustible
materials. Collect the absorbed
material using non-sparking
tools and place it into a sealed,
labeled container for
hazardous waste disposal.
Ventilate the area and wash
the spill site once the material

is removed.

Strong, Irritating Odor Leaking container; Inadequate

Detected ventilation

Do not attempt to locate the
source without proper
respiratory protection.
Evacuate the lab immediately
and notify your institution's
Environmental Health & Safety
(EHS) department. If you are
trained and equipped with a
self-contained breathing
apparatus (SCBA), you may
re-enter to secure the
container, but this should only
be done by emergency

responders.

Visible Fumes When Opening Reaction with atmospheric

Bottle moisture

This indicates the presence of
moisture. The reagent is highly
sensitive. Ensure you are
working under an inert
atmosphere (e.g., nitrogen or
argon) and that all glassware

is scrupulously dried before
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use. Store the container with a
tight-fitting cap, sealed with

paraffin tape.

This is a medical emergency.
Immediately flush the affected
skin or eyes with copious
amounts of water for at least
) 15 minutes. For skin contact,
Skin or Eye Contact inadequate PPE; Accidental remove all contaminated
splash clothing while flushing. For eye
contact, hold the eyelids open
to ensure complete irrigation.
Seek immediate medical

attention without delay.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for methyl fluorosulfonate.
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Property Value Source(s)
CAS Number 421-20-5 [2](6][8]
Molecular Formula CHsFOsS [2][6][8]
Molecular Weight 114.10 g/mol [41[6]

Colorless liquid with an
Appearance [8]
ethereal odor

Density 1.41 - 1.45 g/mL [1][6]
Boiling Point 92-94°C [2][6]
Melting Point -95 °C [6][8]
Flash Point 10 °C [8]
Vapor Pressure 57.3 mmHg at 25°C [8]
Toxicity (Inhalation) LC50 (rat, 1 hr): 5-6 ppm [5]1[6]
Toxicity (Oral) LD50 (mouse): <112 mg/kg [6]

Experimental Protocols
General Protocol for Handling Methyl Fluorosulfonate in
a Methylation Reaction

This protocol provides a general workflow. It must be adapted for specific experimental
conditions and performed only by trained personnel within a designated area and with prior
EHS approval.

1. Preparation and Pre-Reaction Setup:

» Designated Area: All work must be conducted in a certified, high-performance chemical fume
hood.

 Inert Atmosphere: Assemble all glassware, ensuring it is oven-dried and cooled under an
inert atmosphere (nitrogen or argon). Use septa and cannulation techniques for liquid
transfers.
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o Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, a face
shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or a suitable laminate).
Ensure a safety shower and eyewash station are immediately accessible.

» Spill Kit: Have a spill kit containing inert absorbent material, non-sparking tools, and a waste
container ready.

2. Reagent Handling and Reaction:

» Allow the methyl fluorosulfonate container to equilibrate to room temperature before
opening to prevent moisture condensation.

e Using a syringe or cannula under positive inert gas pressure, carefully transfer the required
amount of methyl fluorosulfonate to the reaction vessel, which is pre-charged with solvent
and the substrate to be methylated.

o Perform the addition slowly and, if necessary, cool the reaction vessel in an ice bath to
control any exothermic reaction.

e Maintain the inert atmosphere throughout the reaction.

3. Reaction Quench and Workup:

e Upon completion, the reaction must be quenched carefully. A common method is the slow
addition of a nucleophilic solvent like methanol or isopropanol while cooling the reaction
vessel. Never quench with water directly due to the violent reaction.

» After quenching, the mixture can be worked up using standard laboratory procedures.

4. Decontamination and Disposal:

o Decontaminate all glassware and equipment that came into contact with methyl
fluorosulfonate. Rinse with a suitable solvent (e.g., methanol) to react with any residue. The
rinsate must be collected as hazardous waste.

o Dispose of all waste, including unused reagent, reaction mixtures, and contaminated
materials, in accordance with institutional and regulatory guidelines for highly toxic and
reactive waste.

Visualizations
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Diagram 1: Safe Handling Workflow for Methyl Fluorosulfonate

Preparation

- Designated Fume Hood
- Full PPE

- Inert Atmosphere Setup

Proceed with Caution

Reagent Handling
- Transfer under Inert Gas
- Slow, Controlled Addition

:

Reaction
- Monitor Temperature
- Maintain Inert Atmosphere

Critical Step

Quenching
- Use Alcohol (e.g., Methanol)
- Add Slowly with Cooling

:

Workup & Purification

Waste Disposal

- Collect all rinsates
- Segregate as Highly Toxic Waste

Click to download full resolution via product page

Caption: Logical workflow for safe experiment execution.
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Diagram 2: Hazard Profile of Methyl Fluorosulfonate
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Caption: Interrelation of primary chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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